Cas no 1383849-45-3 (3-Phenylpyrrolidine-3-carbonitrile)

• Product Name: 3-Phenylpyrrolidine-3-carbonitrile
• CAS No: 1383849-45-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2123269
• Update Time: 2023-08-04

3-Phenylpyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-phenylpyrrolidine-3-carbonitrile
• 3-Phenylpyrrolidine-3-carbonitrile

• Inchi： 1S/C11H12N2/c12-8-11(6-7-13-9-11)10-4-2-1-3-5-10/h1-5,13H,6-7,9H2
• InChI Key： DAZIZRRBQTVAJV-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 35.8